Cas no 221243-82-9 (4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine)

1-naphthyl PP1 (1-na-pp 1) is a selective Src family kinase inhibitor. 1-naphthyl PP1 inhibits v-src and c-Fyn, c-Abl, CDK2, and CaMK II with IC50 of 1.0,0.6,0.6,18, and 22, respectively μ M

4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine structure

221243-82-9 structure

Product Name:4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine

CAS No:221243-82-9

Molecular Formula:C₁₉H₁₉N₅

Molecular Weight:317.3877

MDL:MFCD03425471

CID:264426

PubChem ID:4877

4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(1-naphthalenyl)-
- 4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo[3,4-d]pyrimidine
- 1-(tert-Butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-Naphthyl PP1
- 1-NA-PP 1
- 4-Amino-1-tert-butyl-3-(1,-naphthyl)pyrazolo[3,4-d]pyrimidine
- 4-Amino-1-tert-butyl-3-(1'-naphthyl)pyrazolo[3,4-d]pyrimidine
- 1-tert-butyl-3-naphthalen-1-ylpyrazolo[3,4-d]pyrimidin-4-amine
- 1-NA-PP1
- pp1 analog
- 1-(1,1-dimethylethyl)-3-(1-naphthalenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-Na PP1
- 1-tert-butyl-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-tert-butyl-3-naphthalen-1-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- C
- HB0066
- 1-t-butyl-3-naphthalen-1-yl-1h-pyrazolo[3,4-d]pyrimidin-4-ylamine
- HY-13941
- DTXSID00274446
- XSHQBIXMLULFEV-UHFFFAOYSA-N
- W-201916
- 221243-82-9
- CHEBI:52310
- Z2216885141
- 4-Amino-1-tert-butyl-3-(1''-naphthyl)pyrazolo[3,4-d]pyrimidine
- 4-Amino-1-tert-butyl-3-(1 inverted exclamation mark -naphthyl)pyrazolo[3,4-d]pyrimidine
- C19H19N5
- FT-0661645
- AS-56537
- HMS3677H14
- HMS3266C18
- 4gkh
- CHEMBL264406
- AMY14229
- MFCD03425471
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-(1-naphthalenyl)- (9CI)
- BDBM50229961
- NCGC00262627-06
- HMS3413H14
- BRD-K29542628-001-01-3
- CS-1804
- F17431
- EX-A867
- 1-naphthyl-PP1
- K00047
- 1H-pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-(1-naphthalenyl)-
- PD012665
- MB02817
- A878695
- 1-(tert-butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (4)
- 9-naphthalen-1-yl-7-tert-butyl-3,5,7,8-tetrazabicyclo[4.3.0]nona-1,3,5,8-tetraen-2-amine
- BCP09108
- AKOS024457409
- Q27123369
- s2642
- 1-Naphthyl PP1(1-NA-PP1)
- 4-Amino-1-tert-butyl-3-(1?-naphthyl)pyrazolo[3,4-d]pyrimidine
- PP1-AG1872
- 0J9
- SCHEMBL173288
- 1-tert-butyl-3-naphthalen-1-yl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
- BRD-K29542628-001-03-9
- 1-TERT-BUTYL-3-(NAPHTHALEN-1-YL)PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
- SDCCGSBI-0654254.P001
- 1-NA-PP1?
- DB-249967
- BRD-K29542628-001-04-7
- +Expand
- MDL： MFCD03425471
- InChIKey： XSHQBIXMLULFEV-UHFFFAOYSA-N
- Inchi： 1S/C19H19N5/c1-19(2,3)24-18-15(17(20)21-11-22-18)16(23-24)14-10-6-8-12-7-4-5-9-13(12)14/h4-11H,1-3H3,(H2,20,21,22)
- SMILES： N1(C2C(=C(N([H])[H])N=C([H])N=2)C(C2=C([H])C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C23)=N1)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 317.16400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 317.164
Heavy Atom Count: 24
Complexity: 448
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 69.6

Experimental Properties

LogP: 4.56490
PSA: 69.62000
Refractive Index: 1.688
Boiling Point: No date available
Melting Point: 219-222°C
Vapor Pressure: No date available
Flash Point: No date available
Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
Color/Form: No date available
Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AD59488-1mg	1-Naphthyl PP1	221243-82-9	≥98%	1mg	$21.00	2024-04-20
Aaron	AR007Q8C-5mg	1-Naphthyl PP1	221243-82-9	98%	5mg	$98.00
abcr	AB289980-100 mg	1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-D]pyrimidin-4-amine, (1-Naphthyl PP1); .	221243-82-9		100mg	€798.00	2023-04-26
Alichem	A219008023-50mg	1-Naphthyl PP1	221243-82-9	98%	50mg	$453.99	2023-09-02
Ambeed	A252944-1mg	1-(tert-Butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	221243-82-9	98%	1mg	$40.0	2024-07-20
Chemenu	CM140493-100mg	1-Naphthyl PP1	221243-82-9	98%	100mg	$648	2021-08-05
ChemScence	CS-1804-5mg	1-Naphthyl PP1	221243-82-9	98.77%	5mg	$90.0	2022-04-27
DC Chemicals	DC9281-100 mg	1-NA-PP1	221243-82-9	>98%	100mg	$450.0	2022-03-01
eNovation Chemicals LLC	Y1047393-5mg	1-Naphthyl PP1	221243-82-9	98+%	5mg	$205	2022-06-09
MedChemExpress	HY-13941-10mM*1 mL in DMSO	1-Naphthyl PP1	221243-82-9	99.08%	10mM*1 mL in DMSO	￥908	2024-07-24

4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine Suppliers

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:221243-82-9)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:221243-82-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:221243-82-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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221243-82-9 (4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine) Related Products

172889-26-8(1-(tert-Butyl)-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:221243-82-9)4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine

Purity:99%/99%

Quantity:10mg/25mg

Price($):154.0/269.0